2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: [4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• InChI: InChI=1S/C12H11F3N4O/c1-20-9-5-3-2-4-7(9)8-6-10(12(13,14)15)18-11(17-8)19-16/h2-6H,16H2,1H3,(H,17,18,19)
• InChI Key: NZBFWZXOQZMNAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=N2)NN)C(F)(F)F
• Molecular Formula: C12H11F3N4O
• Molecular Weight: 284.24 g/mol
• CAS No.: 861440-88-2

Description

2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C12H11F3N4O and its molecular weight is 284.242. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticonvulsant Applications

One study focused on synthesizing a series of new pyrimidine-5-carbonitrile derivatives, including ones related to "2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine". These compounds were evaluated for their anticonvulsant and neurotoxicity effects, revealing that specific derivatives exhibited significant anticonvulsant activity at relatively low doses, suggesting potential applications in seizure management (Shaquiquzzaman et al., 2012).

Heterocyclic Chemistry and Derivative Synthesis

Research into the transformation of 6-methylthiopyrimidines demonstrated the synthesis of new pyrimidine derivatives and fused azolopyrimidines from reactions involving "this compound" or similar compounds. These studies contribute to the understanding of heterocyclic chemistry and offer insights into developing new therapeutic agents with potential biological activities (Cocco et al., 2000).

Antimicrobial Activity

A particular study on the synthesis, characterization, and evaluation of antimicrobial activity of new thienopyrimidine derivatives, starting from compounds analogous to "this compound", found that certain derivatives displayed significant antimicrobial properties. This research opens avenues for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Ahmed et al., 2020).

Novel Synthetic Routes and Biological Activities

Another study outlined the synthesis of novel pyrimidine and fused pyrimidine derivatives through various synthetic routes involving hydrazino derivatives, aiming to explore their potential biological activities. Although the specific derivatives synthesized did not exhibit antiviral activity, this research underscores the importance of exploring diverse synthetic pathways and biological evaluations to discover new drugs (Mahmoud et al., 2011).